Cas no 2034235-80-6 (1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea)

• Product Name: 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea
• CAS No: 2034235-80-6
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5916101
• PubChem ID: 119101415
• Update Time: 2025-05-25

1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea
• AKOS026701920
• 2034235-80-6
• F6510-4001
• 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea
• 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)urea

• Inchi： 1S/C18H22N4O4S/c1-5-26-17-9-7-6-8-13(17)19-18(23)20-14-11-16-15(10-12(14)2)21(3)27(24,25)22(16)4/h6-11H,5H2,1-4H3,(H2,19,20,23)
• InChI Key： TYQJCUZMWITZSV-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=C(C(C)=CC=2N1C)NC(NC1C=CC=CC=1OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea

Introduction to Compound with CAS No. 2034235-80-6 and Its Applications in Modern Chemical Biology

Compound with the CAS number 2034235-80-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The systematic name of this compound is 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea, which provides a detailed insight into its structural and functional attributes. This introduction aims to explore the compound's chemical properties, potential applications, and the latest research findings that highlight its significance in pharmaceutical and biochemical studies.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups. The presence of a benzothiadiazole core, which is known for its pharmacological properties, makes this compound a promising candidate for drug discovery. Specifically, the benzothiadiazole moiety is often incorporated into therapeutic agents due to its ability to interact with biological targets in a selective manner. The 1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6 substituent further enhances the compound's potential by introducing additional functional sites that can be modulated for improved bioactivity.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation and neurodegeneration. The urea group in the compound's structure is particularly noteworthy, as urea-based derivatives have shown promise in various therapeutic applications. Research has demonstrated that urea compounds can act as potent inhibitors of enzymes involved in inflammatory processes, making them valuable candidates for anti-inflammatory drugs. Additionally, the ethoxyphenyl group may contribute to the compound's solubility and bioavailability, which are critical factors for pharmaceutical efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evaluation of the compound's pharmacological properties has revealed intriguing insights into its potential therapeutic applications. Preliminary studies have shown that it exhibits significant inhibitory activity against certain enzymes implicated in metabolic disorders. The benzothiadiazole core has been identified as a key pharmacophore responsible for this bioactivity. Furthermore, computational modeling studies have suggested that the compound can interact with specific amino acid residues in target proteins, leading to conformational changes that modulate enzyme function.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been utilized to explore the binding mechanisms of this compound with biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. Such findings are crucial for designing next-generation drugs with improved therapeutic profiles.

Recent research has also explored the potential of this compound as an antioxidant agent. Oxidative stress is a hallmark of various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The presence of electron-withdrawing groups in the molecule may contribute to its antioxidant properties by scavenging reactive oxygen species. This finding opens up new avenues for investigating its role in protecting against oxidative damage and related diseases.

The development of novel drug candidates often involves thorough characterization of their physicochemical properties to ensure their suitability for formulation and delivery. Parameters such as solubility, stability, and metabolic degradation rates are critical factors that determine a drug's efficacy and safety profile. Experimental studies have been conducted to assess these properties of the compound with CAS No. 2034235-80-6 under various conditions relevant to biological systems.

In conclusion, Compound with CAS No. 2034235-80-6 represents a significant advancement in chemical biology with its unique structural features and promising pharmacological properties. The systematic name 1-(2-ethoxyphenyl)-3-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea underscores its complexity and potential therapeutic relevance. Ongoing research continues to uncover new applications for this compound in drug discovery and biochemical studies.